Cas no 450353-42-1 ((2Z)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(2,4-dimethylphenyl)aminoprop-2-enenitrile)

• Product Name: (2Z)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(2,4-dimethylphenyl)aminoprop-2-enenitrile
• CAS No: 450353-42-1
• Molecular Formula: C₂₀H₁₆ClN₃S
• Molecular Weight: 365.879141807556
• CID: 6185134
• PubChem ID: 7087886

(2Z)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(2,4-dimethylphenyl)aminoprop-2-enenitrile Properties

Names and Identifiers

• (2Z)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(2,4-dimethylphenyl)aminoprop-2-enenitrile
• AKOS024599236
• 450353-42-1
• (Z)-2-(4-(4-chlorophenyl)thiazol-2-yl)-3-((2,4-dimethylphenyl)amino)acrylonitrile
• (2Z)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-[(2,4-dimethylphenyl)amino]prop-2-enenitrile
• (Z)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-(2,4-dimethylanilino)prop-2-enenitrile
• F0760-1919

• InChIKey： BQTHHHCXABKTNT-WJDWOHSUSA-N
• Inchi： 1S/C20H16ClN3S/c1-13-3-8-18(14(2)9-13)23-11-16(10-22)20-24-19(12-25-20)15-4-6-17(21)7-5-15/h3-9,11-12,23H,1-2H3/b16-11-
• SMILES： ClC1C=CC(=CC=1)C1=CSC(/C(/C#N)=C\NC2C=CC(C)=CC=2C)=N1

Computed Properties

• Exact Mass: 365.0753464g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 365.0753464g/mol
• Heavy Atom Count: 25
• Complexity: 520
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6
• Topological Polar Surface Area: 77Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes